2-bromo-1-(3-fluoro-4-hydroxyphenyl)ethan-1-one
Description
“2-bromo-1-(3-fluoro-4-hydroxyphenyl)ethan-1-one” is a chemical compound with the CAS Number: 252563-24-9 . It has a molecular weight of 233.04 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C8H6BrFO2/c9-4-8(12)5-1-2-7(11)6(10)3-5/h1-3,11H,4H2 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in an inert atmosphere at 2-8°C .Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity after a single exposure, with the respiratory system being a potential target .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-1-(3-fluoro-4-hydroxyphenyl)ethan-1-one involves the bromination of 1-(3-fluoro-4-hydroxyphenyl)ethan-1-one using bromine in acetic acid.", "Starting Materials": [ "1-(3-fluoro-4-hydroxyphenyl)ethan-1-one", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 1-(3-fluoro-4-hydroxyphenyl)ethan-1-one in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours until the reaction is complete.", "Extract the product with ethyl acetate and wash with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product, 2-bromo-1-(3-fluoro-4-hydroxyphenyl)ethan-1-one." ] } | |
CAS RN |
252563-24-9 |
Molecular Formula |
C8H6BrFO2 |
Molecular Weight |
233 |
Purity |
95 |
Origin of Product |
United States |
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